Cas no 844486-96-0 (2-Butanol, 1-iodo-, (2R)-)

2-Butanol, 1-iodo-, (2R)- structure
Product name:2-Butanol, 1-iodo-, (2R)-
2-Butanol, 1-iodo-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanol, 1-iodo-, (2R)-
- 844486-96-0
- 1-IODO-BUTAN-2-OL
- MFCD24464219
- (2R)-1-Iodo-2-butanol
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- Inchi: InChI=1S/C4H9IO/c1-2-4(6)3-5/h4,6H,2-3H2,1H3/t4-/m1/s1
- InChI Key: XATASVWMNXKVMR-SCSAIBSYSA-N
- SMILES: CCC(CI)O
Computed Properties
- Exact Mass: 199.96981g/mol
- Monoisotopic Mass: 199.96981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 30.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
2-Butanol, 1-iodo-, (2R)- Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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2. Back matter
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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